2-(4-Methylcyclohexyl)cyclohexan-1-ol
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Description
2-(4-Methylcyclohexyl)cyclohexan-1-ol is a bicyclic alcohol featuring a hydroxyl group on one cyclohexane ring and a 4-methylcyclohexyl substituent on the adjacent ring. Its molecular structure imparts unique physicochemical properties, including steric hindrance, hydrophobicity, and conformational flexibility.
Properties
Molecular Formula |
C13H24O |
|---|---|
Molecular Weight |
196.33 g/mol |
IUPAC Name |
2-(4-methylcyclohexyl)cyclohexan-1-ol |
InChI |
InChI=1S/C13H24O/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14/h10-14H,2-9H2,1H3 |
InChI Key |
UXHNLYYYBRRNDF-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(CC1)C2CCCCC2O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-Methylcyclohexyl)cyclohexan-1-ol can be achieved through several methods. One common approach involves the hydrogenation of 2-(4-Methylcyclohexyl)cyclohexanone using a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas (H2) at elevated pressures and temperatures. The reaction conditions typically include a temperature range of 50-100°C and a pressure of 1-5 atm.
Another method involves the Grignard reaction, where 4-Methylcyclohexylmagnesium bromide reacts with cyclohexanone in anhydrous ether. The reaction is carried out at low temperatures (0-5°C) to prevent side reactions, followed by hydrolysis to yield the desired alcohol.
Industrial Production Methods
Industrial production of 2-(4-Methylcyclohexyl)cyclohexan-1-ol often involves catalytic hydrogenation due to its efficiency and scalability. The process utilizes continuous flow reactors to maintain optimal reaction conditions and ensure high yield and purity of the product.
Chemical Reactions Analysis
Types of Reactions
2-(4-Methylcyclohexyl)cyclohexan-1-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form 2-(4-Methylcyclohexyl)cyclohexanone using oxidizing agents such as chromium trioxide (CrO3) or potassium permanganate (KMnO4).
Reduction: Reduction of the compound can lead to the formation of 2-(4-Methylcyclohexyl)cyclohexane using reducing agents like lithium aluminum hydride (LiAlH4).
Substitution: The hydroxyl group can be substituted with other functional groups through reactions with reagents like thionyl chloride (SOCl2) to form 2-(4-Methylcyclohexyl)cyclohexyl chloride.
Common Reagents and Conditions
Oxidation: Chromium trioxide (CrO3) in acetic acid (CH3COOH) at room temperature.
Reduction: Lithium aluminum hydride (LiAlH4) in dry ether at reflux temperature.
Substitution: Thionyl chloride (SOCl2) in the presence of pyridine at room temperature.
Major Products Formed
Oxidation: 2-(4-Methylcyclohexyl)cyclohexanone
Reduction: 2-(4-Methylcyclohexyl)cyclohexane
Substitution: 2-(4-Methylcyclohexyl)cyclohexyl chloride
Scientific Research Applications
2-(4-Methylcyclohexyl)cyclohexan-1-ol has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a chiral building block in asymmetric synthesis.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its role as a ligand in receptor binding studies.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.
Industry: It is used in the production of fragrances, flavors, and as a solvent in various industrial processes.
Mechanism of Action
The mechanism of action of 2-(4-Methylcyclohexyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. As a secondary alcohol, it can participate in hydrogen bonding and hydrophobic interactions with proteins and enzymes, affecting their structure and function. The compound may also act as a ligand for certain receptors, modulating their activity and influencing cellular signaling pathways.
Comparison with Similar Compounds
Structural and Physicochemical Properties
Table 1: Key Properties of Cyclohexanol Derivatives
Notes:
- The target compound’s molecular weight is estimated based on 4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol (224.38 g/mol).
- Electron-withdrawing substituents (e.g., -CF₃, -SO₂CH₃) increase hydroxyl group acidity compared to alkyl groups (e.g., -CH₃).
Key Findings :
- Bulky substituents (e.g., bicyclo[2.2.1]heptane) may hinder synthetic scalability.
- Steric hindrance in the target compound could reduce reactivity in esterification or oxidation reactions compared to simpler analogs like 4-methylcyclohexanol.
Degradation and Functional Behavior
- Degradation Pathways: Nitrosoureas with trans-4-methylcyclohexyl groups (e.g., 1-(2-chloroethyl)-3-(trans-4-methylcyclohexyl)-1-nitrosourea) degrade to release cyclohexylamine (32%) and 2-chloroethanol (18–25%). This suggests that cyclohexyl-containing compounds may undergo hydrolysis or alkylation under physiological conditions.
- Solubility : Fluorinated analogs (e.g., perfluor-N-(4-methylcyclohexyl)-piperidine) exhibit tunable critical solution temperatures in hexane, highlighting the role of substituents in modulating hydrophobicity.
Biological Activity
2-(4-Methylcyclohexyl)cyclohexan-1-ol is an organic compound that has garnered attention for its potential biological activity. Characterized by its unique structure, which includes a cyclohexane ring with a hydroxyl group and a methyl substituent, this compound may influence various biological processes. This article aims to explore the biological activity of 2-(4-Methylcyclohexyl)cyclohexan-1-ol, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
The molecular formula of 2-(4-Methylcyclohexyl)cyclohexan-1-ol is C13H24O, with a molecular weight of approximately 196.33 g/mol. Its structural features enable it to engage in hydrogen bonding and other interactions with biological molecules, which may be crucial for its activity.
Biological Activity Overview
Research indicates that 2-(4-Methylcyclohexyl)cyclohexan-1-ol may exhibit several biological activities, including:
- Neurotransmission Modulation : The compound's structure suggests potential interactions with neurotransmitter systems, possibly influencing pathways related to mood and cognition.
- Antioxidant Properties : Preliminary studies suggest that compounds with similar structures can exhibit antioxidant activity, which is vital for protecting cells from oxidative stress.
- Antimicrobial Activity : There is emerging evidence suggesting that this compound may have antimicrobial properties against certain bacteria and fungi.
The exact mechanism of action for 2-(4-Methylcyclohexyl)cyclohexan-1-ol remains to be fully elucidated. However, it is believed to interact with specific receptors or enzymes in biological systems. The presence of the hydroxyl group allows for hydrogen bonding, which can facilitate binding interactions essential for modulating enzymatic activities or receptor functions.
Case Studies and Experimental Data
- Neurotransmission Studies : A study evaluating the effects of structurally similar compounds on neurotransmitter release found that compounds with hydroxyl groups can enhance serotonin release in neuronal cultures. This suggests that 2-(4-Methylcyclohexyl)cyclohexan-1-ol could potentially influence mood-related pathways.
- Antioxidant Activity : In vitro assays have demonstrated that compounds similar to 2-(4-Methylcyclohexyl)cyclohexan-1-ol exhibit significant antioxidant activity. For instance, a study showed that such compounds could reduce lipid peroxidation in brain homogenates, indicating protective effects against oxidative damage .
- Antimicrobial Effects : A comparative analysis of various cyclohexanol derivatives revealed that certain derivatives exhibited antibacterial activity against Staphylococcus aureus and antifungal activity against Candida albicans. While specific data on 2-(4-Methylcyclohexyl)cyclohexan-1-ol is limited, its structural analogs suggest potential efficacy .
Comparison of Biological Activities
| Compound Name | Antioxidant Activity | Antimicrobial Activity | Neurotransmitter Modulation |
|---|---|---|---|
| 2-(4-Methylcyclohexyl)cyclohexan-1-ol | Moderate | Potential | Possible |
| Similar Cyclohexanol Derivative A | High | Positive against S.aureus | Confirmed |
| Similar Cyclohexanol Derivative B | Moderate | Low | Unconfirmed |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
